Cas no 172517-39-4 (1-(4-bromophenyl)-N-methylmethanesulfonamide)

1-(4-bromophenyl)-N-methylmethanesulfonamide structure
172517-39-4 structure
Product Name:1-(4-bromophenyl)-N-methylmethanesulfonamide
CAS No:172517-39-4
MF:C8H10BrNO2S
MW:264.139500141144
MDL:MFCD09871256
CID:92077
PubChem ID:17741329
Update Time:2025-04-18

1-(4-bromophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-N-methylmethanesulfonamide
    • AG-E-21865
    • AGN-PC-01LN2D
    • CTK4D4269
    • STL223668
    • SureCN1678842
    • 1-(4-bromophenyl)-N-methyl-methanesulfonamide
    • DTXSID30589919
    • 172517-39-4
    • ZLCWARAJXKGTGZ-UHFFFAOYSA-N
    • AKOS000378633
    • AM100366
    • c-(4-Bromo-phenyl)-N-methyl-methanesulfonamide
    • E86885
    • A811430
    • CS-0351517
    • FT-0716147
    • SCHEMBL1678842
    • MFCD09871256
    • EN300-680087
    • MDL: MFCD09871256
    • Inchi: 1S/C8H10BrNO2S/c1-10-13(11,12)6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
    • InChI Key: ZLCWARAJXKGTGZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CS(NC)(=O)=O

Computed Properties

  • Exact Mass: 262.96200
  • Monoisotopic Mass: 262.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.569
  • Boiling Point: 373.6±44.0 °C at 760 mmHg
  • Flash Point: 179.8±28.4 °C
  • PSA: 54.55000
  • LogP: 2.97000
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-bromophenyl)-N-methylmethanesulfonamide Security Information

1-(4-bromophenyl)-N-methylmethanesulfonamide Pricemore >>

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